Cas no 1805600-99-0 (Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate)

Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features both difluoromethyl and trifluoromethyl groups, enhancing its reactivity and stability in cross-coupling reactions. The iodine substituent at the 6-position makes it a versatile intermediate for further functionalization via metal-catalyzed transformations, such as Suzuki or Sonogashira couplings. The ester group at the 5-position provides additional flexibility for derivatization. This compound is particularly valuable in the development of bioactive molecules due to its electron-withdrawing properties and potential to improve metabolic stability in target compounds. Its high purity and well-defined reactivity profile make it a reliable building block for advanced synthetic applications.
Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate structure
1805600-99-0 structure
Product name:Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate
CAS No:1805600-99-0
MF:C9H5F5INO2
MW:381.037992238998
CID:4894714

Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate
    • Inchi: 1S/C9H5F5INO2/c1-18-8(17)3-2-4(9(12,13)14)5(6(10)11)16-7(3)15/h2,6H,1H3
    • InChI Key: FTTHJJRNRLCJCM-UHFFFAOYSA-N
    • SMILES: IC1=C(C(=O)OC)C=C(C(F)(F)F)C(C(F)F)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 312
  • XLogP3: 2.9
  • Topological Polar Surface Area: 39.2

Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029021197-1g
Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate
1805600-99-0 95%
1g
$3,097.65 2022-04-01
Alichem
A029021197-250mg
Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate
1805600-99-0 95%
250mg
$970.20 2022-04-01
Alichem
A029021197-500mg
Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate
1805600-99-0 95%
500mg
$1,836.65 2022-04-01

Additional information on Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate

Comprehensive Analysis of Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1805600-99-0)

Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1805600-99-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced bioactive molecules. Its structural complexity and fluorine-rich composition make it a valuable asset in modern drug discovery and crop protection formulations.

The growing demand for fluorinated pyridine compounds like Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate is driven by their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated heterocycles in drug design" or "iodo-substituted pyridine applications," reflecting the compound's relevance in optimizing pharmacokinetic properties. Its iodo substituent further enables versatile cross-coupling reactions, a feature highly sought after in medicinal chemistry.

In agrochemical applications, this compound aligns with the trending focus on "sustainable pest control" and "low-residue crop protection." The trifluoromethyl group enhances lipophilicity, improving membrane permeability in target organisms—a key consideration for next-generation pesticides. Industry professionals often inquire about "pyridine-based fungicides" or "fluorine in agrochemicals," underscoring its practical significance.

Synthetic accessibility of CAS 1805600-99-0 remains a hot topic, with methodologies involving Pd-catalyzed iodination and esterification being widely discussed. Recent publications highlight its role in constructing quaternary carbon centers, addressing common search queries like "building blocks for complex molecules." The compound's methyl carboxylate moiety also facilitates further derivatization, making it indispensable in fragment-based drug discovery.

Environmental and regulatory perspectives are increasingly shaping demand for such compounds. The presence of difluoromethyl groups—often associated with improved degradation profiles—responds to searches for "eco-friendly fluorochemicals." Analytical techniques for characterizing 1805600-99-0, including HPLC purity analysis and 19F-NMR spectroscopy, are frequently documented to meet stringent quality standards.

Market trends indicate rising interest in multifunctional pyridine derivatives, particularly those combining halogen and fluorinated groups. Patent analyses reveal applications in kinase inhibitor development and herbicide formulations, correlating with search terms like "pyridine scaffolds in lead optimization." The compound's iodo substituent additionally supports click chemistry approaches, a technique dominating current literature on combinatorial chemistry.

Future research directions for Methyl 2-(difluoromethyl)-6-iodo-3-(trifluoromethyl)pyridine-5-carboxylate may explore its utility in proteolysis-targeting chimeras (PROTACs) or metal-organic frameworks (MOFs). These align with trending scientific inquiries about "targeted protein degradation" and "fluorinated linkers in materials science." As synthetic protocols evolve, this compound is poised to remain pivotal in addressing challenges across chemical biology and materials engineering.

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